Cas no 2171747-57-0 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171747-57-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6006507
• PubChem ID: 165813763
• Update Time: 2025-10-29

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid
• 2171747-57-0
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}oxolane-2-carboxylic acid
• EN300-1507101

• Inchi： 1S/C26H28N2O6/c1-2-7-22(24(29)27-14-16-12-13-23(34-16)25(30)31)28-26(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,16,21-23H,1,7,12-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NEWDGIVSZAASAY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid

Research Brief on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid (CAS: 2171747-57-0)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid (CAS: 2171747-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical research.

Recent studies have highlighted the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild conditions. Additionally, the pent-4-enamidomethyl moiety provides a reactive handle for further functionalization, enabling the incorporation of diverse side chains and modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of cyclic peptides with enhanced stability and bioavailability. The study reported that the oxolane-2-carboxylic acid moiety contributes to the conformational rigidity of the resulting peptides, which is critical for their interaction with biological targets. This finding opens new avenues for the development of peptide-based therapeutics targeting GPCRs and other membrane proteins.

Another notable application of 2171747-57-0 is in the field of bioconjugation. A recent preprint on bioRxiv described its use as a linker for the site-specific modification of proteins. The compound's ability to form stable amide bonds with lysine residues, coupled with its orthogonally reactive groups, makes it an attractive tool for the development of antibody-drug conjugates (ADCs) and other bioconjugates.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}oxolane-2-carboxylic acid. Recent advancements in flow chemistry and continuous manufacturing techniques, however, are addressing these limitations, as evidenced by a 2024 patent application by a leading pharmaceutical company.

In conclusion, 2171747-57-0 represents a valuable tool in modern chemical biology, with applications spanning peptide synthesis, bioconjugation, and drug discovery. Ongoing research is expected to further elucidate its potential and expand its utility in the development of next-generation therapeutics.